Cas no 49679-19-8 (Benzofuro[3,2-d]pyrimidin-4-amine)

• Product Name: Benzofuro[3,2-d]pyrimidin-4-amine
• CAS No: 49679-19-8
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 2654385
• PubChem ID: 12353991
• Update Time: 2025-05-19

Benzofuro[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• [1]benzofuro[3,2-d]pyrimidin-4-amine
• Benzofuro[3,2-d]pyrimidin-4-amine
• CHEMBL3219023
• SCHEMBL4436186
• 49679-19-8

• Inchi： 1S/C10H7N3O/c11-10-9-8(12-5-13-10)6-3-1-2-4-7(6)14-9/h1-5H,(H2,11,12,13)
• InChI Key： KLGPSUOHSZMZQM-UHFFFAOYSA-N
• SMILES： O1C2C(N)=NC=NC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 185.058911855Da
• Monoisotopic Mass: 185.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Melting Point: 260.7 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuro[3,2-d]pyrimidin-4-amine

Introduction to Benzofuro[3,2-d]pyrimidin-4-amine (CAS No. 49679-19-8)

Benzofuro[3,2-d]pyrimidin-4-amine, with the chemical formula C₉H₇N₃O, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzofuropyrimidine class, which is known for its diverse applications in medicinal chemistry. The presence of both benzofuran and pyrimidine moieties in its structure endows it with a rich chemical space for functionalization, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>CAS No. 49679-19-8 designation uniquely identifies this compound in scientific literature and databases, facilitating its accurate identification and classification. As a research chemical, Benzofuro[3,2-d]pyrimidin-4-amine has been explored in various preclinical studies for its potential pharmacological effects. Its molecular structure suggests possible interactions with multiple biological targets, which has sparked interest among researchers looking to develop drugs for treating a range of diseases.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how Benzofuro[3,2-d]pyrimidin-4-amine interacts with biological systems. These studies have revealed that the compound can exhibit binding affinity to enzymes and receptors involved in critical metabolic pathways. For instance, preliminary research indicates that it may interfere with kinases and other enzymes implicated in cancer progression, suggesting its potential as an anticancer agent.

In addition to its oncological applications, Benzofuro[3,2-d]pyrimidin-4-amine has shown promise in the treatment of inflammatory and autoimmune disorders. The compound's ability to modulate immune responses has been observed in vitro, where it demonstrated inhibitory effects on pro-inflammatory cytokines. This finding aligns with the growing interest in immunomodulatory therapies as a strategy to manage chronic inflammatory conditions.

The synthesis of Benzofuro[3,2-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that optimize yield and purity, making it more accessible for further investigation. The use of advanced catalytic systems has also improved the sustainability of these synthetic processes, reducing waste and energy consumption.

One of the most compelling aspects of Benzofuro[3,2-d]pyrimidin-4-amine is its versatility as a pharmacological scaffold. By modifying specific atoms or functional groups within its structure, chemists can generate derivatives with tailored biological activities. This flexibility has led to the discovery of several analogs that exhibit enhanced potency or selectivity compared to the parent compound. Such derivatives are being tested in clinical trials to evaluate their therapeutic potential.

The pharmacokinetic properties of Benzofuro[3,2-d]pyrimidin-4-amine are another area of active investigation. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for optimizing dosing regimens and minimizing side effects. Advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), have been employed to characterize the compound's metabolic pathways.

The safety profile of Benzofuro[3,2-d]pyrimidin-4-amine is being thoroughly evaluated through toxicological studies conducted both in vitro and in vivo. Initial assessments suggest that the compound exhibits low toxicity at therapeutic doses, although further research is needed to fully understand its long-term effects. These safety evaluations are essential for advancing it towards clinical application and ensuring patient well-being.

The future of Benzofuro[3,2-d]pyrimidin-4-amine lies in its integration into clinical development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating preclinical findings into effective treatments for patients worldwide. As our understanding of this compound grows, so does the potential for groundbreaking discoveries in medicine.

In conclusion, Benzofuro[3,2-d]pyrimidin-4-amine (CAS No. 49679-19-8) represents a promising candidate for drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, reinforcing its importance as a key player in modern pharmaceutical innovation.